Cas no 865657-77-8 ((2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one)

• Product Name: (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one
• CAS No: 865657-77-8
• CID: 4662048
• Update Time: 2025-07-22

(2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-BROMO-2-THIENYL)-3-(DIMETHYLAMINO)-2-BUTEN-1-ONE
• (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one

Compound Introduction: (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one (CAS No. 865657-77-8)

The compound (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one, identified by its CAS number 865657-77-8, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, featuring a conjugated system that includes both aromatic and aliphatic components. The presence of a bromine substituent on the thiophene ring and a dimethylamino group on the butenone backbone introduces unique reactivity and potential biological activity, making it a subject of considerable interest in medicinal chemistry.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of such complex molecules, allowing researchers to explore their structural diversity and functional properties. The synthesis of (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one typically involves multi-step reactions, including condensation, bromination, and functional group transformations. These synthetic strategies not only highlight the versatility of modern chemical methodologies but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

The structural features of this compound make it a promising candidate for further investigation in various biological assays. The thiophene ring is known for its role in many biologically active natural products and pharmaceuticals, while the butenone moiety can serve as a scaffold for developing kinase inhibitors or other enzyme-targeting agents. The dimethylamino group introduces basicity, which can be exploited in designing molecules that interact with acidic residues in biological targets.

In the context of drug discovery, the bromine atom on the thiophene ring provides a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for exploration. Such modifications can fine-tune the pharmacological properties of the molecule, including its binding affinity, selectivity, and metabolic stability.

Recent studies have demonstrated the utility of thiophene-based compounds in addressing various therapeutic challenges. For instance, derivatives of thiophene have shown promise in inhibiting protein-protein interactions, which are often implicated in diseases such as cancer and inflammation. The conjugation of a thiophene ring with an amine-containing group like (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one could potentially enhance interactions with specific protein targets by leveraging both hydrophobic and electrostatic interactions.

The dimethylamino group in this compound also plays a crucial role in modulating its pharmacokinetic profile. Amines are frequently found in bioactive molecules due to their ability to form hydrogen bonds and participate in ionic interactions. The dimethylamino group can influence solubility, permeability, and metabolic clearance rates, all of which are critical factors in drug development. By optimizing this functional group, researchers can aim to improve the bioavailability and therapeutic efficacy of potential drug candidates.

Computational methods have become increasingly valuable in studying the properties of complex molecules like (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one. Molecular modeling techniques allow researchers to predict binding modes, calculate energetics, and assess metabolic stability without the need for extensive experimental screening. These computational approaches can complement traditional experimental methods by providing insights into structure-function relationships and guiding the design of next-generation analogs.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Its structural motifs could be incorporated into peptidomimetics or other biologically active peptides that require rigid scaffolds for optimal biological activity. Additionally, the bromine substituent could serve as a site for attachment to polymers or nanoparticles used in targeted drug delivery systems.

In conclusion, (2E)-1-(3-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one (CAS No. 865657-77-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while its synthetic accessibility allows for rapid exploration of chemical space. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative therapeutic strategies.